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Compound of Interest

Compound Name: IRE1a-IN-1

Cat. No.: B12366444 Get Quote

Technical Support Center: IRE1α-IN-1
This technical support center provides researchers, scientists, and drug development

professionals with guidance on the use and stability of IRE1α-IN-1.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for IRE1α-IN-1?

A1: IRE1α-IN-1 is typically supplied as a solid. For long-term storage, it is recommended to

store the solid compound at -20°C. Once dissolved in a solvent such as DMSO, the stock

solution should also be stored at -20°C or -80°C.

Q2: How stable is IRE1α-IN-1 in DMSO at -20°C?

A2: Based on available data for similar compounds, a stock solution of IRE1α-IN-1 in DMSO is

expected to be stable for at least one month when stored at -20°C. For a related compound,

IRE1α kinase-IN-2, the recommended storage for a DMSO stock solution is 1 month at -20°C

and 6 months at -80°C[1]. To ensure the integrity of the compound, it is best practice to aliquot

the stock solution into single-use volumes to avoid repeated freeze-thaw cycles.

Q3: What is the solubility of IRE1α-IN-1?

A3: The solubility of IRE1α-IN-1 in DMSO is 25 mg/mL (49.51 mM)[2]. It is important to note

that hygroscopic DMSO can significantly impact the solubility of the product, so using newly
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opened DMSO is recommended. For some inhibitors, warming and ultrasonic treatment may

be necessary to fully dissolve the compound[2].

Q4: How does IRE1α-IN-1 inhibit the IRE1α pathway?

A4: IRE1α-IN-1 is a selective inhibitor of the kinase domain of IRE1α (Inositol-requiring enzyme

1α)[2]. Under endoplasmic reticulum (ER) stress, IRE1α dimerizes and autophosphorylates,

which activates its RNase domain. The activated RNase domain then initiates the

unconventional splicing of X-box binding protein 1 (XBP1) mRNA. Spliced XBP1 (XBP1s) is a

potent transcription factor that upregulates genes involved in the unfolded protein response

(UPR) to restore ER homeostasis. IRE1α-IN-1 inhibits the autophosphorylation of IRE1α,

thereby preventing the activation of its RNase domain and the subsequent splicing of XBP1

mRNA[2].
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Experimental Workflow

1. Cell Seeding

2. Pre-treatment with
IRE1α-IN-1 or Vehicle

3. Induction of ER Stress
(e.g., Tunicamycin, Thapsigargin)

4. Cell Lysis and
RNA Extraction

5. Reverse Transcription (RT)

6. PCR Amplification of XBP1

7. Agarose Gel Electrophoresis

8. Analysis of Bands
(Unspliced vs. Spliced XBP1)

Click to download full resolution via product page

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b12366444?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12366444?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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